Tetraethylene glycol Tetraethylene glycol Tetraethylene glycol is a colorless to straw-colored liquid with a mild odor. Sinks and mixes with water. (USCG, 1999)
Tetraethylene glycol is a poly(ethylene glycol).
Tetraethylene glycol is an industrial solvent/chemical with a higher boiling point and lower volatility than the lower ethylene glycols. It is especially useful in polyester resins and as a plasticizer. Tetraethylene glycol is also used as a chemical intermediate and as a solvent in the production of inks and dyes. Tetraethylene glycol is often used as a process solvent in hydrocarbon purification processes and as a coupling agent in the production of textile lubricants and formulations.
Brand Name: Vulcanchem
CAS No.: 127821-00-5
VCID: VC21161835
InChI: InChI=1S/C8H18O5/c9-1-3-11-5-7-13-8-6-12-4-2-10/h9-10H,1-8H2
SMILES: C(COCCOCCOCCO)O
Molecular Formula: C8H18O5
Molecular Weight: 194.23 g/mol

Tetraethylene glycol

CAS No.: 127821-00-5

Cat. No.: VC21161835

Molecular Formula: C8H18O5

Molecular Weight: 194.23 g/mol

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Tetraethylene glycol - 127821-00-5

Specification

Description Tetraethylene glycol is a colorless to straw-colored liquid with a mild odor. Sinks and mixes with water. (USCG, 1999)
Tetraethylene glycol is a poly(ethylene glycol).
Tetraethylene glycol is an industrial solvent/chemical with a higher boiling point and lower volatility than the lower ethylene glycols. It is especially useful in polyester resins and as a plasticizer. Tetraethylene glycol is also used as a chemical intermediate and as a solvent in the production of inks and dyes. Tetraethylene glycol is often used as a process solvent in hydrocarbon purification processes and as a coupling agent in the production of textile lubricants and formulations.
CAS No. 127821-00-5
Molecular Formula C8H18O5
Molecular Weight 194.23 g/mol
IUPAC Name 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethanol
Standard InChI InChI=1S/C8H18O5/c9-1-3-11-5-7-13-8-6-12-4-2-10/h9-10H,1-8H2
Standard InChI Key UWHCKJMYHZGTIT-UHFFFAOYSA-N
SMILES C(COCCOCCOCCO)O
Canonical SMILES C(COCCOCCOCCO)O
Boiling Point 621 °F at 760 mmHg (USCG, 1999)
327.3 °C
Colorform Liquid
Colorless liquid
Colorless to straw-colored liquid
Flash Point 360 °F (USCG, 1999)
360 °F (182 °C) (Open cup)
Melting Point 24.8 °F (USCG, 1999)
-9.4 °C

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